Cas no 2229355-28-4 (4-(azidomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(azidomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole
• CAS No: 2229355-28-4
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 5927515
• PubChem ID: 152694919
• Update Time: 2025-06-08

4-(azidomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole
• EN300-1999796
• 2229355-28-4

• Inchi： 1S/C7H11N5O/c1-5-6(4-9-11-8)7(13-3)12(2)10-5/h4H2,1-3H3
• InChI Key： ZQINGRUSUSBRFE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(CN=[N+]=[N-])C(C)=NN1C

Computed Properties

• Exact Mass: 181.09635999g/mol
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.4Ų

Additional information on 4-(azidomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole

Research Briefing on 4-(azidomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole (CAS: 2229355-28-4)

The compound 4-(azidomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole (CAS: 2229355-28-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and bioconjugation. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, reactivity, and biological applications.

Recent studies have highlighted the utility of 4-(azidomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole as a versatile building block for click chemistry applications. The presence of the azido group enables efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, making it a valuable tool for the modification of biomolecules and the development of targeted therapeutics. Researchers have successfully employed this compound in the synthesis of novel pyrazole-based conjugates with enhanced pharmacokinetic properties.

In the context of medicinal chemistry, investigations into the biological activity of derivatives containing the 4-(azidomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole scaffold have revealed promising results. Several studies have demonstrated its potential as a core structure for the development of enzyme inhibitors, particularly targeting kinases and other signaling proteins. The compound's ability to serve as a photoaffinity probe has also been explored, enabling the study of protein-ligand interactions in complex biological systems.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 4-(azidomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole to improve yield and purity. Novel catalytic methods have been developed to facilitate the introduction of the azidomethyl group while maintaining the integrity of the pyrazole ring. These methodological improvements have significantly enhanced the compound's accessibility for research applications.

Looking forward, the unique properties of 4-(azidomethyl)-5-methoxy-1,3-dimethyl-1H-pyrazole position it as a valuable tool for both fundamental research and applied drug discovery. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use in the development of fluorescent probes for cellular imaging. The compound's versatility suggests it will continue to play an important role in chemical biology research in the coming years.